![molecular formula C10H17BClN3O2 B2835365 [2-MEthyl-6-(piperazin-1-yl)pyridin-3-yl]boronic acid hydrochloride CAS No. 2377609-96-4](/img/structure/B2835365.png)
[2-MEthyl-6-(piperazin-1-yl)pyridin-3-yl]boronic acid hydrochloride
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Overview
Description
“[2-MEthyl-6-(piperazin-1-yl)pyridin-3-yl]boronic acid hydrochloride” is a chemical compound . It is related to other compounds such as “(6-methoxypyridin-3-yl)boronic acid” and “6- (1-Piperazinyl)pyridine-3-boronic acid pinacol ester” which are used in various chemical reactions .
Synthesis Analysis
The synthesis of similar compounds has been reported in literature . For instance, a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity .Molecular Structure Analysis
The molecular structure of similar compounds such as “6- (1-Piperazinyl)pyridine-3-boronic acid pinacol ester” has been reported . The empirical formula is C15H24BN3O2 .Chemical Reactions Analysis
Protodeboronation of pinacol boronic esters, a reaction relevant to this compound, has been studied . This reaction is used in the formal anti-Markovnikov alkene hydromethylation .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds are available . For instance, the molecular weight of “6- (1-Piperazinyl)pyridine-3-boronic acid pinacol ester” is 289.18 .Scientific Research Applications
Innovative Organic Synthesis Techniques
A novel synthetic strategy has been developed for creating a library of functionalized pyridyl piperazine derivatives, showcasing the utility of boronic acids in facilitating diverse organic transformations. This method is characterized by its efficiency, high yield, and adherence to green chemistry principles, highlighting the compound's role in promoting sustainable chemical synthesis practices (Tabassum, Govindaraju, & Pasha, 2017).
Materials Science and Coordination Chemistry
Research in materials science has explored the reactivity of boronic acids with various metals to form coordination polymers, which have potential applications in catalysis, gas storage, and separation technologies. While the specific compound is not directly cited, the broader context of boronic acid chemistry in forming complex structures with metals underlines its importance in materials science and coordination chemistry (Das et al., 2009).
Mechanism of Action
Target of Action
Boronic acid derivatives are often used in suzuki-miyaura cross-coupling reactions , suggesting that this compound may interact with palladium catalysts or other transition metals in biochemical systems.
Mode of Action
Boronic acids are known to form reversible covalent complexes with proteins, enzymes, and other biological molecules, which can alter their function . In the context of Suzuki-Miyaura coupling, boronic acids react with halides or pseudohalides in the presence of a palladium catalyst to form new carbon-carbon bonds .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of [2-Methyl-6-(piperazin-1-yl)pyridin-3-yl]boronic acid hydrochloride. For instance, the reactivity of boronic acids is known to be pH-dependent, with increased reactivity under basic conditions .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(2-methyl-6-piperazin-1-ylpyridin-3-yl)boronic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16BN3O2.ClH/c1-8-9(11(15)16)2-3-10(13-8)14-6-4-12-5-7-14;/h2-3,12,15-16H,4-7H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RECZTEIIQCCFLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(N=C(C=C1)N2CCNCC2)C)(O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17BClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.53 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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